2-({2-[(4-Chlorophenyl)sulfonyl]ethyl}thio)acetic acid

• IUPAC Name: 2-[2-(4-chlorophenyl)sulfonylethylsulfanyl]acetic acid
• InChI: InChI=1S/C10H11ClO4S2/c11-8-1-3-9(4-2-8)17(14,15)6-5-16-7-10(12)13/h1-4H,5-7H2,(H,12,13)
• InChI Key: IFJCOWCJLLWCQI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CCSCC(=O)O)Cl
• Molecular Formula: C10H11ClO4S2
• DSSTOX Substance ID: DTXSID00380970
• Molecular Weight: 294.8 g/mol
• CAS No.: 175137-71-0

Description

2-({2-[(4-Chlorophenyl)sulfonyl]ethyl}thio)acetic acid is a useful research compound. Its molecular formula is C10H11ClO4S2 and its molecular weight is 294.8 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Pathways and Intermediates

• Clopidogrel Sulfate Synthesis : An improved synthesis pathway for Clopidogrel sulfate involves the use of related compounds. This pathway highlights the importance of 2-({2-[(4-Chlorophenyl)sulfonyl]ethyl}thio)acetic acid derivatives in synthesizing medically significant compounds (Hu Jia-peng, 2012).

• Antiviral Compound Synthesis : Research on the synthesis of 5‑(4‑Chlorophenyl)-1,3,4-Thiadiazole Sulfonamides from 4-chlorobenzoic acid, a related compound, demonstrates the potential of similar structures in antiviral drug development (Zhuo Chen et al., 2010).

• Pummerer Reactions : The Pummerer reactions of 4-(p-Chlorophenyl)thiane 1-Oxides, a compound similar to this compound, are crucial in understanding reaction mechanisms involving sulfur and chlorophenyl groups (S. Ōae et al., 1983).

• Hydrolytic Transformations : Studies on hydrolytic transformations of compounds with structures similar to this compound provide insights into chemical reactions essential for pharmaceutical synthesis (E. Rudyakova et al., 2006).

Chemical Synthesis and Catalysis

• Formazans Synthesis : The synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents, involving similar chemical groups, showcases the relevance of such structures in medicinal chemistry (P. Sah et al., 2014).

• Sulfonated Graphene as Catalyst : The preparation of sulfonated graphene, using similar sulfonyl groups, for use as a water-tolerant solid acid catalyst, demonstrates the potential application of related compounds in industrial catalysis (J. Ji et al., 2011).